Cas no 51264-18-7 (benzenesulfonamide, 4-amino-n-1h-pyrazol-3-yl- (9ci))

benzenesulfonamide, 4-amino-n-1h-pyrazol-3-yl- (9ci) structure
51264-18-7 structure
Product Name:benzenesulfonamide, 4-amino-n-1h-pyrazol-3-yl- (9ci)
CAS No:51264-18-7
MF:C9H10N4O2S
MW:238.266299724579
CID:935049
PubChem ID:18623820
Update Time:2025-04-19

benzenesulfonamide, 4-amino-n-1h-pyrazol-3-yl- (9ci) Chemical and Physical Properties

Names and Identifiers

    • benzenesulfonamide, 4-amino-n-1h-pyrazol-3-yl- (9ci)
    • 4-amino-N-(1H-pyrazol-5-yl)benzenesulfonamide
    • DTXSID00595229
    • SCHEMBL6582449
    • 51264-18-7
    • 4-Amino-N-(1H-pyrazol-5-yl)benzene-1-sulfonamide
    • AKOS010652475
    • Benzenesulfonamide,4-amino-N-1H-pyrazol-3-yl-(9ci)
    • 4-Amino-N-(1H-pyrazol-3-yl)benzenesulfonamide
    • Inchi: 1S/C9H10N4O2S/c10-7-1-3-8(4-2-7)16(14,15)13-9-5-6-11-12-9/h1-6H,10H2,(H2,11,12,13)
    • InChI Key: SWBJFRXCCPZCPA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1=CC=NN1)(=O)=O

Computed Properties

  • Exact Mass: 238.05244675g/mol
  • Monoisotopic Mass: 238.05244675g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 109Ų
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